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Compound of Interest

Compound Name: 2-methylprop-1-ene

Cat. No.: B12662633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of isobutylene (also known as 2-methylpropene). The information is compiled from various
scientific sources to ensure accuracy and relevance for research, scientific, and drug
development applications. This document summarizes key quantitative data in structured
tables and outlines the general methodologies for their determination.

Physical and Chemical Identity

Isobutylene is a branched alkene with the chemical formula C4H8.[1] It is a colorless,
flammable gas at standard temperature and pressure.[1][2] Due to its industrial significance,
particularly in the production of polymers and fuel additives, a thorough understanding of its
thermodynamic behavior is crucial.[1]
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Property Value

Source

IUPAC Name 2-Methylprop-1-ene

[1]

Isobutene, y-Butylene, 2-

Other Names

[1]

Methylpropylene
CAS Number 115-11-7 2]
Molecular Formula C4H8 [1]
Molar Mass 56.106 g/mol [1]

Core Thermodynamic Properties

The following tables summarize the key thermodynamic properties of isobutylene. These

values are essential for modeling its behavior in various chemical processes and systems.

Table 2.1: Fundamental Thermodynamic Constants

Property Value Unit Source

Standard Enthalpy of

Formation (Gas, -16.9 kJ/mol [2]

298.15 K)

Standard Enthalpy of

Formation (Liquid, -37.5 kJ/mol [2]

298.15 K)

Heat of Combustion -45029.034 J/kg [3]

Molar Entropy (Gas,

295.5 J/(mol-K)

298.15 K)

Heat of Fusion 25.25 cal/g [4]
Table 2.2: Phase Transition Properties

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Isobutylene
https://en.wikipedia.org/wiki/Isobutylene
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutylene
https://en.wikipedia.org/wiki/Isobutylene
https://en.wikipedia.org/wiki/Isobutylene
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutylene
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutylene
https://www.airgas.com/msds/001031.pdf
https://cameochemicals.noaa.gov/chris/IBL.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12662633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Unit Source
Boiling Point (at 1
-6.9 °C [1]5]
atm)
Melting Point -140.3 °C [1]
Triple Point
132.4 K [6]
Temperature
Triple Point Pressure 0.676 Pa [7]
Critical Temperature 144.75 °C [31[4]
Critical Pressure 40 bar [8]
Critical Density 234.75 kg/m 3 [8]
Latent Heat of
Vaporization (at 391.634 kJ/kg [8]
boiling point)
Table 2.3: State Properties
Property Condition Value Unit Source
Density (Liquid) 20 °C 0.59 g/cm3 [4]
Vapor Pressure 25 °C 2973 hPa [5]
Vapor Densit
_p Y 1.94 [3]

(Air=1)
Specific Heat
Capacity (Liquid,  0.498 Btu/(lb-°F) [4]
-20 °F)
Henry's Law

25°C 63,400 Pa-m3/mol [5]
Constant
Log Kow 2.34 [5]
Water Solubility 25°C 263 mg/L [5]
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Experimental Methodologies

The determination of the thermodynamic properties of isobutylene relies on a combination of
experimental measurements and theoretical calculations. While specific, detailed protocols are
proprietary to the research groups that performed them, the general approaches are well-

established.

General Workflow for Thermodynamic Property Determination:

Calorimetry

Adiabatic Calorimetry
(Heat Capacity, Enthalpy of Fusion)
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Workflow for determining thermodynamic properties.

Key Experimental Techniques:
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o Calorimetry: Techniques like bomb calorimetry are used to measure the heat of combustion.
Adiabatic calorimetry is employed to determine heat capacities and enthalpies of phase
transitions (fusion, vaporization).

o Pressure-Volume-Temperature (PVT) Measurements: These experiments are fundamental to
establishing the equation of state for a substance. By measuring the pressure, volume, and
temperature of isobutylene in a controlled environment, researchers can fit the data to
empirical equations of state, such as the Benedict-Webb-Rubin (BWR) equation.[9]

e Vapor Pressure Measurement: The vapor pressure of isobutylene at various temperatures is
typically measured using a static apparatus, where the substance is in equilibrium with its
vapor in a constant-volume cell.[10]

e Spectroscopy: Spectroscopic data can be used in conjunction with statistical mechanics to
calculate thermodynamic properties, particularly for the ideal gas state.

Equation of State

The thermodynamic properties of isobutylene over a range of temperatures and pressures can
be accurately calculated using a fundamental equation of state. A notable example is the short
fundamental equation of state developed by Lemmon and Ihmels (2005), which is valid for
temperatures from the triple point (132.4 K) to 525 K and pressures up to 50 MPa.[6][7] Such
equations are crucial for engineering applications and process simulations.

Isomerization Thermodynamics

The isomerization of n-butylenes to isobutylene is a significant industrial process. The
equilibrium composition of butylene isomers is temperature-dependent, with lower
temperatures favoring the formation of isobutylene.[11] Understanding the thermodynamics of
this isomerization is key to optimizing catalyst performance and reaction conditions.

Conclusion

This guide has provided a detailed summary of the core thermodynamic properties of
isobutylene, presenting quantitative data in a clear and accessible format. While specific
experimental protocols are often proprietary, the general methodologies for their determination
have been outlined. The provided data and understanding of the underlying principles are
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invaluable for professionals in research, chemical engineering, and drug development who
work with this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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